Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†

New Journal of Chemistry Pub Date: 2022-11-11 DOI: 10.1039/D2NJ02026B

Abstract

For decades, bacterial resistance has been a significant threat to the efficiency of modern treatments of many serious illnesses requiring the continuous development of new strategies and antibiotics. One of the most common mechanisms used by microorganisms to develop resistance is the formation of biofilms. In this study, we developed new compounds that are able to prevent the formation of biofilms and disrupt the mature formed biofilms. We have synthesized compounds containing benzimidazolium cations, a hydrophobic scaffold, and different apolar side groups. Their antibacterial activity on planktonic microorganisms, ability to prevent the formation of Methicillin-resistant S. aureus (MRSA) biofilms and to disrupt mature MRSA biofilms identify them as promising candidates in the search for new avenues to fight the increase of microbial resistance.

Graphical abstract: Synthesis and antimicrobial activity of novel bis-benzimidazolium salts
Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†
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New Journal of Chemistry
Journal Name：New Journal of Chemistry
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